2-cyclohexyl-2-ethoxyacetic acid
Overview
Description
2-Cyclohexyl-2-ethoxyacetic acid (CEA) is a cyclic ester of acetic acid with two cyclohexyl rings connected by a single ethoxy group. CEA is an organic compound that has been studied extensively for its potential applications in various scientific fields, including synthetic organic chemistry, drug discovery, and biochemistry. CEA is a versatile compound that can be used to synthesize a variety of different compounds, including cyclic ethers, cyclic amines, and cyclic esters. Additionally, CEA can be used to synthesize a variety of drugs, including anti-cancer agents, anti-inflammatory agents, and anti-viral agents.
Scientific Research Applications
2-cyclohexyl-2-ethoxyacetic acid has been used in a variety of scientific research applications, including drug discovery, organic synthesis, and biochemistry. In drug discovery, this compound has been used to synthesize a variety of different drugs, including anti-cancer agents, anti-inflammatory agents, and anti-viral agents. In organic synthesis, this compound has been used to synthesize a variety of different compounds, including cyclic ethers, cyclic amines, and cyclic esters. In biochemistry, this compound has been used to study the structure and function of proteins, enzymes, and other biomolecules.
Mechanism of Action
The mechanism of action of 2-cyclohexyl-2-ethoxyacetic acid is not well understood. However, it is believed that this compound may act as a proton donor, which could explain its ability to affect the structure and function of proteins, enzymes, and other biomolecules. Additionally, this compound may act as an inhibitor of enzymes, which could explain its ability to affect the activity of proteins, enzymes, and other biomolecules.
Biochemical and Physiological Effects
This compound has been studied extensively for its potential effects on biochemical and physiological processes. Studies have shown that this compound can affect the structure and function of proteins, enzymes, and other biomolecules, as well as the activity of enzymes and other proteins. Additionally, this compound has been shown to affect the activity of enzymes involved in metabolic processes, such as glycolysis and gluconeogenesis.
Advantages and Limitations for Lab Experiments
The use of 2-cyclohexyl-2-ethoxyacetic acid in laboratory experiments has several advantages and limitations. One of the major advantages of this compound is its versatility, which allows it to be used in a variety of different experiments. Additionally, this compound is relatively stable and non-toxic, making it safe to use in laboratory experiments. However, this compound is relatively expensive and can be difficult to obtain in large quantities, which can limit its use in laboratory experiments.
Future Directions
There are a variety of potential future directions for research on 2-cyclohexyl-2-ethoxyacetic acid. One potential direction is to further explore the mechanism of action of this compound, as well as its effects on biochemical and physiological processes. Additionally, further research could be conducted to develop new methods for synthesizing this compound and to develop new applications for this compound in drug discovery and organic synthesis. Additionally, further research could be conducted to explore the potential therapeutic applications of this compound, such as its potential use as an anti-cancer agent or anti-inflammatory agent. Finally, further research could be conducted to explore the potential side effects of this compound, as well as its potential toxicity.
Synthesis Methods
2-cyclohexyl-2-ethoxyacetic acid can be synthesized using a variety of methods, including the Williamson ether synthesis, the Grignard reaction, and the Wittig reaction. The Williamson ether synthesis involves the reaction of a Grignard reagent with an alkyl halide in the presence of a base, such as sodium hydroxide. The Grignard reaction involves the reaction of a Grignard reagent with an alkyl halide in the presence of a base, such as magnesium oxide. The Wittig reaction involves the reaction of an alkyl halide with a phosphonium salt in the presence of a base, such as potassium carbonate.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-cyclohexyl-2-ethoxyacetic acid can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclohexene", "Ethyl bromoacetate", "Sodium ethoxide", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Methanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Cyclohexene is reacted with ethyl bromoacetate in the presence of sodium ethoxide to form ethyl cyclohexyl-2-bromoacetate.", "Step 2: Ethyl cyclohexyl-2-bromoacetate is hydrolyzed with sodium hydroxide to form 2-cyclohexyl-2-hydroxyacetic acid.", "Step 3: 2-cyclohexyl-2-hydroxyacetic acid is esterified with ethanol and sulfuric acid to form 2-cyclohexyl-2-ethoxyacetic acid.", "Step 4: The crude product is purified by washing with hydrochloric acid, sodium bicarbonate, and water, followed by drying with sodium sulfate." ] } | |
CAS RN |
1551481-06-1 |
Molecular Formula |
C10H18O3 |
Molecular Weight |
186.2 |
Purity |
95 |
Origin of Product |
United States |
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